11Z-Eicosenyl acetate

• Molecular Formula: C22H42O2
• Molecular Weight: 338.6 g/mol
• InChI: InChI=1S/C22H42O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22(2)23/h10-11H,3-9,12-21H2,1-2H3/b11-10-
• InChIKey: PYVDPRZZYPCYBD-KHPPLWFESA-N

11Z-Eicosenyl Acetate: A Species-Specific Monounsaturated Acetate Pheromone for Drosophila Research

11Z-Eicosenyl acetate (Z11-20:Ac; CAS 70792-86-8; C22H42O2; MW 338.57) is a long-chain, Z-configuration monounsaturated acetate ester that functions as an aggregation pheromone in multiple Drosophila species. The compound is biosynthesized and stored in the male ejaculatory bulb, reaching quantities of 200–300 ng per fly in D. malerkotliana [1]. Unlike many pheromones that act alone, Z11-20:Ac exhibits strict behavioral synergism with fermentation volatiles, a property that fundamentally shapes its experimental utility [1]. Its chemical identity is established via GC–MS (Kovats retention index 2448 on HP-5MS) [2] and stereoselective synthetic routes that confirm the Z (cis) double-bond geometry at C11 [3].

1 Or67d receptor electrophysiology – reported D. bipectinata ligand

2 Aggregation behavior assays – requires synergism with fermentation volatiles

3 Species-specific pheromone for D. malerkotliana and D. bipectinata studies

• [1] Schaner AM, Jackson LL, et al. (Z)-11-Eicosenyl acetate, an aggregation pheromone in Drosophila malerkotliana. J Chem Ecol. 1989;15(1):265-73. View Source
• [2] Mann F, et al. The scent chemistry of Heliconius wing androconia. J Chem Ecol. 2017;43:843-857. (Kovats data via Pherobase). View Source
• [3] Kobayashi A, Sugawara F, Yamashita K. Stereoselective synthesis of (Z)-11- and (E)-11-eicosenyl acetate. Agric Biol Chem. 1978;42(10):1973-1974. View Source

Why 11Z-Eicosenyl Acetate Cannot Be Replaced by Other Monounsaturated Acetates in Drosophila Studies

Generic substitution of monounsaturated acetates fails because receptor-level recognition in Drosophila is exquisitely tuned to chain length and double-bond position. The Or67d receptor ortholog in D. bipectinata exhibits robust electrophysiological response to Z11-20:Ac but is entirely non-responsive to chain-length variants such as Z11-16:Ac or Z11-18:Ac, a selectivity that underpins species-specific communication [1]. In D. malerkotliana, which lacks endogenous Z11-18:Ac, flies display equivalent behavioral attraction to Z11-18:Ac in wind-tunnel assays—yet this cross-attraction is not universal; D. melanogaster and D. simulans do not respond to Z11-20:Ac at all [2]. Therefore, substituting a shorter-chain acetate (e.g., Z11-18:Ac or cVA) for Z11-20:Ac will produce either false negatives or false positives depending on the Drosophila model, rendering cross-species behavioral comparisons unreliable.

Receptor Or67d orthologs in D. bipectinata are unresponsive to shorter-chain acetates; chain-length specificity may limit substitution.

Behavior Z11-20:Ac cross-species activity profile differs from Z11-18:Ac; behavioral results may not transfer across Drosophila models.

Isomer E-isomer contamination may suppress aggregation; isomeric purity should be verified to avoid false negatives.

• [1] Pawłowski B, et al. The Ortholog Receptor Or67d in Drosophila Bipectinata is able to Detect Two Different Pheromones. J Chem Ecol. 2024;50(11):610–619. View Source
• [2] Schaner AM, Jackson LL, et al. (Z)-11-Eicosenyl acetate, an aggregation pheromone in Drosophila malerkotliana. J Chem Ecol. 1989;15(1):265-73. View Source

Quantitative Differentiation Evidence for 11Z-Eicosenyl Acetate Relative to Closest Analogs

Or67d Receptor Activation: Z11-20:Ac vs. Z11-16:Ac and Z11-18:Ac

Single-sensillum recordings from D. bipectinata Or67d-expressing neurons demonstrate that Z11-20:Ac elicits a dose-dependent increase in action potential frequency, whereas the shorter-chain analogs Z11-16:Ac and Z11-18:Ac produce no detectable response at any tested concentration [1]. This strict chain-length selectivity confirms that the 20-carbon backbone is a molecular determinant of receptor activation.

Or67d receptor activation

Head-to-head

Z11-20:Ac: robust dose-dependent response; Z11-16:Ac and Z11-18:Ac: no detectable response

Chain-length determines Or67d activation

Single sensillum recording, D. bipectinata

Evidence Dimension	Electrophysiological response (spike frequency)
Target Compound Data	Robust, dose-dependent activation
Comparator Or Baseline	Z11-16:Ac and Z11-18:Ac: no response
Quantified Difference	Active vs. inactive (binary discrimination)
Conditions	Single sensillum recording of D. bipectinata at1 sensilla expressing Or67d

Why This Matters

For electrophysiology and neurogenetics studies investigating Or67d tuning, only Z11-20:Ac provides the correct ligand; shorter-chain acetates will yield false-negative data.

• [1] Pawłowski B, et al. The Ortholog Receptor Or67d in Drosophila Bipectinata is able to Detect Two Different Pheromones. J Chem Ecol. 2024;50(11):610–619. View Source

Species-Specific Behavioral Response in D. malerkotliana: Z11-20:Ac vs. Z11-18:Ac Cross-Testing

In D. malerkotliana—a species that produces Z11-20:Ac but not Z11-18:Ac—wind-tunnel olfactometer assays reveal that flies are equally attracted to Z11-20:Ac and Z11-18:Ac when presented individually. However, D. melanogaster and D. simulans (which produce Z11-18:Ac endogenously) show no attraction to Z11-20:Ac [1]. Thus, the behavioral activity of Z11-20:Ac is permissive in malerkotliana but restricted in other species.

Cross-species behavior

Head-to-head

Z11-20:Ac: attractive to D. malerkotliana only; Z11-18:Ac: attractive to D. malerkotliana, melanogaster, simulans

Species-specific aggregation response

Wind-tunnel bioassay with fermenting food

Evidence Dimension	Attraction in wind-tunnel bioassay
Target Compound Data	Attractive to D. malerkotliana; not attractive to D. melanogaster or D. simulans
Comparator Or Baseline	Z11-18:Ac: attractive to D. malerkotliana, D. melanogaster, and D. simulans
Quantified Difference	Cross-species activity profile differs (qualitative)
Conditions	Wind-tunnel olfactometer with fermenting food synergist

Why This Matters

Researchers working with D. malerkotliana or D. bipectinata must use Z11-20:Ac to elicit aggregation behavior; Z11-18:Ac will not replicate the native pheromone's ecological context in species that lack endogenous production.

• [1] Schaner AM, Jackson LL, et al. (Z)-11-Eicosenyl acetate, an aggregation pheromone in Drosophila malerkotliana. J Chem Ecol. 1989;15(1):265-73. View Source

Synergistic Requirement: Z11-20:Ac Fails as a Standalone Attractant

Unlike many moth pheromones that are attractive alone, Z11-20:Ac exhibits zero standalone attractiveness in D. malerkotliana wind-tunnel assays. Attraction occurs only when Z11-20:Ac is combined with fermenting food volatiles or acetone [1]. This contrasts with the behavior of some Drosophila species where other aggregation pheromones can function as independent attractants [2].

Synergy requirement

Class-level

No standalone attraction; requires fermentation volatiles or acetone synergist

Behavioral assay requires synergistic context

D. malerkotliana wind-tunnel; contrasting cVA independence

Evidence Dimension	Standalone attractiveness in wind-tunnel
Target Compound Data	Not attractive alone; requires fermenting food or acetone synergist
Comparator Or Baseline	Some Drosophila aggregation pheromones (e.g., cVA in certain contexts) can attract alone
Quantified Difference	Strict dependency on synergist
Conditions	Wind-tunnel olfactometer, D. malerkotliana

Why This Matters

Procurement decisions for behavioral assays must account for the requirement of a fermenting substrate; testing Z11-20:Ac in isolation will yield false-negative results.

• [1] Schaner AM, Jackson LL, et al. (Z)-11-Eicosenyl acetate, an aggregation pheromone in Drosophila malerkotliana. J Chem Ecol. 1989;15(1):265-73. View Source
• [2] Bartelt RJ, Schaner AM, Jackson LL. cis-Vaccenyl acetate as the aggregation pheromone in Drosophila melanogaster. J Chem Ecol. 1985;11:1747–1756. View Source

Geometric Isomer Discrimination: Z11-20:Ac vs. E11-20:Ac Receptor Specificity

Stereoselective synthesis of both (Z)- and (E)-11-eicosenyl acetate is established [1], enabling head-to-head comparisons. Although direct electrophysiological data comparing Z11-20:Ac and E11-20:Ac on Drosophila Or67d are not available, extensive precedent across Lepidoptera monounsaturated acetate pheromones demonstrates that E-isomers act as potent behavioral antagonists, reducing trap capture by up to 90% when present at 1–5% of the Z-isomer [2]. This class-level inference strongly supports that E-isomer contamination would compromise behavioral assays.

Geometric isomer risk

Class-level

E-isomer predicted antagonist; 1–5% E-isomer reduced capture up to 90% in Lepidoptera

Isomeric purity may impact assay outcome

Drosophila direct evidence lacking; based on class precedent

Evidence Dimension	Behavioral effect of E-isomer contamination
Target Compound Data	Z-isomer (cis) required for activity
Comparator Or Baseline	E-isomer (trans) predicted to inhibit or antagonize
Quantified Difference	In Lepidoptera, 1–5% E-isomer reduces capture by up to 90% (class-level precedent)
Conditions	Based on Lepidoptera monounsaturated acetate pheromone structure-activity data; explicit Drosophila data lacking

Why This Matters

Purchasers should verify isomeric purity (>99% Z) to avoid false-negative behavioral results; even minor E-isomer contamination may suppress aggregation.

• [1] Kobayashi A, Sugawara F, Yamashita K. Stereoselective synthesis of (Z)-11- and (E)-11-eicosenyl acetate. Agric Biol Chem. 1978;42(10):1973-1974. View Source
• [2] Witzgall P, et al. Sex pheromones and their impact on pest management. J Chem Ecol. 2010;36:80–100. (Class-level inhibition by E-isomers in Lepidoptera). View Source

Endogenous Pheromone Titers in D. malerkotliana: Z11-20:Ac Quantitation

In D. malerkotliana males, Z11-20:Ac is present at 200–300 ng per ejaculatory bulb, with approximately 100 ng transferred to the female reproductive tract during mating [1]. This provides a physiologically relevant concentration benchmark for in vitro and behavioral experiments. In contrast, D. bipectinata males produce Z11-20:Ac but no detectable Z11-18:Ac [2].

Endogenous titer

Head-to-head

200–300 ng per male ejaculatory bulb; ~100 ng transferred to female

Endogenous benchmark for dose-response studies

D. malerkotliana hexane extraction

Evidence Dimension	Endogenous pheromone content (male ejaculatory bulb)
Target Compound Data	200–300 ng/fly (D. malerkotliana)
Comparator Or Baseline	Z11-18:Ac: 0 ng/fly (D. malerkotliana); ~240 ng/fly in D. mauritiana (cross-species)
Quantified Difference	Absolute presence/absence difference
Conditions	Hexane extraction of ejaculatory bulb, sexually mature males

Why This Matters

Investigators quantifying pheromone biosynthesis or conducting dose-response studies should reference the 200–300 ng endogenous range; dosing outside this physiological window may produce artifacts.

• [1] Schaner AM, Jackson LL, et al. (Z)-11-Eicosenyl acetate, an aggregation pheromone in Drosophila malerkotliana. J Chem Ecol. 1989;15(1):265-73. View Source
• [2] Schaner AM, Graham KJ, Jackson LL. Aggregation pheromone characterization and comparison in Drosophila ananassae and Drosophila bipectinata. J Chem Ecol. 1989;15(3):1045–1055. View Source

Chromatographic Differentiation: Kovats Retention Index on HP-5MS

On an HP-5MS capillary column, Z11-20:Ac exhibits a Kovats retention index of 2448 [1]. In comparison, Z11-18:Ac (C20H38O2) elutes earlier at 2298, and the 11-eicosenyl acetate isomer (delta11-20Ac) without specified stereochemistry elutes at 2383 on DB-5MS [2]. This ~150 index unit separation from Z11-18:Ac enables unambiguous GC–MS identification and purity assessment in multi-component pheromone blends.

Chromatographic identity

Cross-study comparable

Kovats RI 2448 on HP-5MS; +150 RI units vs Z11-18:Ac (2298)

GC–MS identity confirmation and purity assessment

Separation from chain-length analogs and stereoisomers

Evidence Dimension	Kovats retention index (HP-5MS or equivalent)
Target Compound Data	2448 (HP-5MS)
Comparator Or Baseline	Z11-18:Ac: 2298; 11-eicosenyl acetate (unspecified stereochemistry): 2383
Quantified Difference	+150 RI units vs. Z11-18:Ac; +65 units vs. delta11-20Ac
Conditions	HP-5MS or DB-5MS capillary GC columns

Why This Matters

For analytical chemists verifying compound identity or purity, the RI 2448 value provides a definitive chromatographic fingerprint distinguishing Z11-20:Ac from chain-length analogs and stereoisomers.

• [1] Mann F, et al. The scent chemistry of Heliconius wing androconia. J Chem Ecol. 2017;43:843-857. (Kovats data via Pherobase). View Source
• [2] Brasero N, et al. Variability in sexual pheromones questions their role in bumblebee pre-mating recognition system. J Chem Ecol. 2018;44:9-17. (Kovats data via Pherobase for delta11-20Ac). View Source

Validated Research and Industrial Applications for 11Z-Eicosenyl Acetate

Drosophila bipectinata Or67d Receptor Electrophysiology and Neurogenetics

Researchers studying the molecular evolution of pheromone receptors should use Z11-20:Ac as the definitive ligand for D. bipectinata Or67d. Single-sensillum recordings confirm that this receptor responds to Z11-20:Ac and cVA but not to shorter-chain acetates [1]. This specificity makes Z11-20:Ac indispensable for heterologous expression studies, CRISPR-engineered receptor swaps, and cross-species tuning comparisons. The compound's exclusivity to D. bipectinata males also supports investigations into the genetic and biosynthetic pathways underlying pheromone diversification [1].

Aggregation Behavior Bioassays in D. malerkotliana and D. bipectinata

Wind-tunnel and two-choice behavioral assays in D. malerkotliana and D. bipectinata require Z11-20:Ac in combination with a fermenting food substrate (e.g., yeast–sugar mixtures) to elicit aggregation [1][2]. Studies that omit the food synergist will fail to observe attraction. Conversely, substitution with Z11-18:Ac in species that do not produce it will produce artificial cross-attraction that does not reflect native signaling [1]. The recommended working concentration range should be anchored to endogenous titers of 200–300 ng per male [1].

GC–MS Reference Standard for Pheromone Blend Analysis in Myrmecia Ants

Z11-20:Ac is a major component of the Dufour gland secretion in the primitive Australian ant Myrmecia pilosula, alongside hexadecyl acetate, (Z)-9-octadecenyl acetate, and (Z)-11-eicosenal [1]. Researchers analyzing Myrmecia chemical ecology or conducting chemotaxonomic studies should procure Z11-20:Ac as an analytical standard to verify component identity by GC–MS, using the Kovats retention index of 2448 (HP-5MS) for confirmation [2]. The compound's presence shows geographical variation, making authenticated standards essential for cross-population comparisons [1].

Synthetic Biology and Pheromone Biosynthesis Pathway Elucidation

The strict Z-stereochemistry and 20-carbon chain length of Z11-20:Ac make it a benchmark substrate for characterizing Δ11 desaturases and fatty acyl-CoA elongases involved in Drosophila pheromone biosynthesis [1]. In vitro enzyme assays and heterologous pathway reconstruction in yeast or insect cell lines require high-purity Z11-20:Ac (>99% Z-isomer) as a positive control and product identification standard. Even minor E-isomer contamination could confound GC–MS peak assignment and lead to misinterpretation of enzyme stereospecificity [2].

Application

Selection Property

Validation Focus

Or67d receptor electrophysiology studies

Or67d ligand specificity for D. bipectinata

Receptor tuning assay context

Aggregation behavior bioassays

Synergistic context with fermentation volatiles

Wind-tunnel protocol context

Myrmecia pheromone blend analysis

Kovats RI 2448 identity marker

Chromatographic purity assessment

Pheromone biosynthesis pathway studies

Stereochemical purity (>99% Z) benchmark

Enzyme stereospecificity interpretation

• [1] Pawłowski B, et al. The Ortholog Receptor Or67d in Drosophila Bipectinata is able to Detect Two Different Pheromones. J Chem Ecol. 2024;50(11):610–619. View Source
• [2] Schaner AM, Jackson LL, et al. (Z)-11-Eicosenyl acetate, an aggregation pheromone in Drosophila malerkotliana. J Chem Ecol. 1989;15(1):265-73. View Source
• [3] Jackson BD, Billen JP, Morgan ED. Dufour gland contents of three species of Myrmecia (Hymenoptera: Formicidae), primitive ants of australia. J Chem Ecol. 1989;15(8):2191-2205. View Source
• [4] Mann F, et al. The scent chemistry of Heliconius wing androconia. J Chem Ecol. 2017;43:843-857. (Kovats data via Pherobase). View Source
• [5] Kobayashi A, Sugawara F, Yamashita K. Stereoselective synthesis of (Z)-11- and (E)-11-eicosenyl acetate. Agric Biol Chem. 1978;42(10):1973-1974. View Source